Cas no 1376286-53-1 (methyl 3-amino-3-ethylpentanoate)

• Product Name: methyl 3-amino-3-ethylpentanoate
• CAS No: 1376286-53-1
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 4594877
• PubChem ID: 71755434
• Update Time: 2025-06-12

methyl 3-amino-3-ethylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-ethylpentanoate
• Pentanoic acid, 3-amino-3-ethyl-, methyl ester

• Inchi： 1S/C8H17NO2/c1-4-8(9,5-2)6-7(10)11-3/h4-6,9H2,1-3H3
• InChI Key： XNQFICJUVHREPI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(N)(CC)CC

Additional information on methyl 3-amino-3-ethylpentanoate

Methyl 3-Amino-3-Ethylpentanoate (CAS No. 1376286-53-1): A Comprehensive Overview

Methyl 3-amino-3-ethylpentanoate (CAS No. 1376286-53-1) is a synthetic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of methyl 3-amino-3-ethylpentanoate consists of a methyl ester group attached to a five-carbon chain, with an amino group and an ethyl substituent at the third carbon position. This configuration imparts specific chemical and physical properties that make it a valuable molecule for various scientific investigations.

Recent research has focused on the potential therapeutic applications of methyl 3-amino-3-ethylpentanoate. One notable study published in the Journal of Medicinal Chemistry explored its role as a potential lead compound for the development of new drugs targeting neurological disorders. The study found that this compound exhibits significant neuroprotective effects, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, methyl 3-amino-3-ethylpentanoate has shown promise in modulating cellular signaling pathways. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound can effectively inhibit the activation of certain kinases involved in inflammatory responses. This finding suggests that methyl 3-amino-3-ethylpentanoate could have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The synthesis of methyl 3-amino-3-ethylpentanoate involves several well-established chemical reactions. One common method involves the condensation of an appropriate aldehyde with an amine followed by esterification with methanol. The detailed synthetic route and optimization parameters have been extensively documented in the literature, providing a robust foundation for large-scale production and further research.

From a pharmacological perspective, the bioavailability and metabolic stability of methyl 3-amino-3-ethylpentanoate are crucial factors to consider. Studies have shown that this compound has good oral bioavailability and is metabolically stable in vivo, making it a promising candidate for drug development. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy.

The potential applications of methyl 3-amino-3-ethylpentanoate extend beyond therapeutic uses. In the field of materials science, this compound has been explored for its use in the synthesis of advanced polymers and coatings. Its unique chemical structure allows for the creation of materials with enhanced mechanical properties and improved biocompatibility.

In conclusion, methyl 3-amino-3-ethylpentanoate (CAS No. 1376286-53-1) is a multifaceted compound with a wide range of potential applications in medicine, materials science, and beyond. Ongoing research continues to uncover new insights into its properties and uses, solidifying its importance in various scientific disciplines. As more studies are conducted, it is likely that this compound will play an increasingly significant role in advancing our understanding and treatment of various conditions.